- Integrated transcriptomic and metabolomic analysis provides insight into the regulation of leaf senescence in riceScientific Reports, 2021, 11(1),,
Cas no 491-70-3 (Luteolin)
Luteolin is a natural flavonoid compound exhibiting potent antioxidant and anti-inflammatory properties. Its ability to modulate cellular signaling pathways contributes to its potential therapeutic applications in inflammation-related diseases. Luteolin's high solubility and stability make it an attractive candidate for further research and development.

Luteolin structure
Product name:Luteolin
Luteolin Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4H-chromen-4-one
- 2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-4H-1-BENZOPYRAN-4-ONE
- 2-(3,4-DIHYDROXY-PHENYL)-5,7-DIHYDROXY-CHROMEN-4-ONE
- 3',4',5,7-TETRAHYDROXYFLAVONE,FLACITRAN,LUTEOLOL
- 5,7,3',4'-TETRAHYDROXYFLAVONE
- FLACITRAN
- LUTEOLIN-3',7-O-DIGLUCURONIDE
- LUTEOLOL
- RARECHEM AB DU K001
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4h-1-benzopyran-4-on
- 3’,4’,5,7-tetrahydroxy-flavon
- c.i.75590
- c.i.naturalyellow2
- cyanidenon1470
- digitoflavone
- luteoline
- weldlake
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-benzopyrone
- 3',4',5,7-Tetrahydroxyflavone
- Luteolin
- Luteolin (Luteolol, Digitoflavone, Flacitran, Luteoline )
- LUTEOLIN(P)
- LUTEOLIN(P) PrintBack
- LUTEOLIN(RG)
- 3',4',5,7-tetrahydroxy-flavone
- 5,7,3',4'-tetrahydroxyflavon
- cyanidenon
- Flavopurpol
- Salifazide
- 3′,4′,5,7-Tetrahydroxyflavone
- [ "3'", "4'", "5", "7-Tetrahydroxyflavone" ]
- Jujube Extract
- 3'
- Weld Lake
- Cyanidenon 1470
- Yama kariyasu
- C.I. Natural Yellow 2
- 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
- 7-Tetrahydroxyflavone
- KUX1ZNC9J2
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
- 2-(3,4-Dihydroxyphenyl)-5,
- Saw palmetto P.E.
- "Luteolin
- MLS000697655
- MLS006011917
- Dataset-S1.226
- MLS000860038
- Dataset-S1.245
- ConMedNP.1541
- ConMedNP.1542
- 491-70-3
- SMR000326896
- MLS002154043
- MLSMR
- Luteolin98%
-
- MDL: MFCD00017309
- Inchi: 1S/C15H10O6/c16-8-4-11(19)15-12(20)6-13(21-14(15)5-8)7-1-2-9(17)10(18)3-7/h1-6,16-19H
- InChI Key: IQPNAANSBPBGFQ-UHFFFAOYSA-N
- SMILES: O1C(=C([H])C(C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O)C1C([H])=C([H])C(=C(C=1[H])O[H])O[H]
- BRN: 0292084
Computed Properties
- Exact Mass: 286.04800
- Monoisotopic Mass: 286.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 162
- Molecular Weight: 286.24
- XLogP3: 1.4
- Topological Polar Surface Area: 107
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.2981 (rough estimate)
- Melting Point: ~330 °C (lit.)
- Boiling Point: 348.61°C (rough estimate)
- Flash Point: 239.5 °C
- Refractive Index: 1.4413 (estimate)
- Solubility: 387.5 mg/L @ 25 °C (est)
- Water Partition Coefficient: Soluble in aqueous alkaline solutions (1.4 mg/ml), ethanol (~5 mg/ml), dimethyl sulfoxide (7 mg/ml), 1eq. Sodium hydroxide (5 mM), dimethylformamide (~20 mg/ml), water (1 mg/ml) at 25°C and methanol.
- PSA: 111.13000
- LogP: 2.28240
- Merck: 5614
- Solubility: Not determined
Luteolin Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
- RTECS:LK9275210
-
Hazardous Material Identification:
- Safety Term:S26;S36
- Risk Phrases:R36/37/38
- Storage Condition:2-8°C
Luteolin Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2914501900Overview:
2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Luteolin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_128789-500mg |
N-Boc-2-[2-(2-amino-ethoxy)-ethoxy]-ethylamine, 98% |
491-70-3 | 96% | 500mg |
¥571.0 | 2023-09-15 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L812409-5g |
Luteolin |
491-70-3 | ≥98%(HPLC) | 5g |
¥120.00 | 2022-10-09 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD6331-5g |
2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4H-chromen-4-one |
491-70-3 | 98% | 5g |
¥81.0 | 2024-04-18 | |
AN HUI ZE SHENG Technology Co., Ltd. | L14186-100mg |
2-(3,4-Dihydroxy-phenyl)-5,7-dihydroxy-chromen-4-one |
491-70-3 | 97% | 100mg |
¥923.00 | 2023-09-15 | |
AN HUI ZE SHENG Technology Co., Ltd. | 72511-10MG |
2-(3,4-Dihydroxy-phenyl)-5,7-dihydroxy-chromen-4-one |
491-70-3 | ≥97.0%(HPLC) | 10mg |
¥4976.04 | 2023-09-15 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L812408-20mg |
Luteolin |
491-70-3 | 20mg |
¥81.00 | 2022-10-09 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD6331-10g |
2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4H-chromen-4-one |
491-70-3 | 98% | 10g |
¥153.0 | 2024-04-18 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 72511-10MG |
491-70-3 | 10MG |
¥4739.08 | 2022-10-09 | |||
CHENG DOU PU SI SHENG WU KE JI GU FEN Co., Ltd. | PU0033-0025 |
Luteolin |
491-70-3 | ≥99.0% | 25mg |
¥ 200.00 | 2022-10-09 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | LH329-25g |
Luteolin |
491-70-3 | 97% | 25g |
¥491.0 | 2022-06-10 |
Luteolin Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:491-70-3)Luteolin
Order Number:A827664
Stock Status:in Stock/in Stock
Quantity:100g/500g
Purity:99%/99%
Pricing Information Last Updated:Friday, 30 August 2024 05:26
Price ($):163.0/774.0
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
(CAS:491-70-3)Luteolin
Order Number:CRN0220
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price ($):
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:491-70-3)木犀草素 / 檞片素
Order Number:LE5873037
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:491-70-3)Luteolin
Order Number:LE10353
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Luteolin Related Literature
-
Tingting Xu,Chen Wang,Sijie Jiang,Tingting Yang,Xueming Wu RSC Adv. 2022 12 18232
-
Yongjie Liu,Hao Chen,Huilong Xiang,Huan Lei,Di Zhang,Yinsheng Qiu,Lingyun Xu New J. Chem. 2020 44 6799
-
Sourav Das,Somdev Pahari,Sharat Sarmah,Mostofa Ataur Rohman,Debojit Paul,Madhurima Jana,Atanu Singha Roy Phys. Chem. Chem. Phys. 2019 21 12649
-
Sengul Uysal,Gokhan Zengin,Kouadio Ibrahime Sinan,Gunes Ak,Ramazan Ceylan,Mohamad Fawzi Mahomoodally,Ahmet Uysal,Nabeelah Bibi Sadeer,József Jek?,Zoltán Cziáky,Maria Jo?o Rodrigues,Evren Y?ld?ztugay,Fevzi Elbasan,Luisa Custodio RSC Adv. 2021 11 5295
-
Tomoya Kitakaze,Atsushi Makiyama,Rika Nakai,Yuki Kimura,Hitoshi Ashida Food Funct. 2020 11 3668
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones
- Natural Products and Extracts Plant Extracts Plant based Podocytisus caramanicus
- Natural Products and Extracts Plant Extracts Plant based Platypodium elegans
- Natural Products and Extracts Plant Extracts Plant based Leandra lacunosa
- Natural Products and Extracts Plant Extracts Plant based Gonzalezia hypargyrea
- Natural Products and Extracts Plant Extracts Plant based Gonocytisus angulatus
- Natural Products and Extracts Plant Extracts Plant based Dendroviguiera sphaerocephala
- Natural Products and Extracts Plant Extracts Plant based Dendroviguiera quinqueradiata
- Natural Products and Extracts Plant Extracts Plant based Dendroviguiera puruana
- Natural Products and Extracts Plant Extracts Plant based Dendroviguiera pringlei
- Natural Products and Extracts Plant Extracts Plant based Dendroviguiera insignis
- Natural Products and Extracts Plant Extracts Plant based Dendroviguiera eriophora
- Natural Products and Extracts Plant Extracts Plant based Dendroviguiera adenophylla
- Flavonoids
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:491-70-3)Luteolin

Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:491-70-3)Luteolin

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry